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Compound of Interest

Compound Name: ARD-2051

Cat. No.: B12387255

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers using ARD-2051 who are observing a lack of Androgen
Receptor (AR) degradation in their cellular experiments.

Understanding ARD-2051's Mechanism of Action

ARD-2051 is a Proteolysis Targeting Chimera (PROTAC) designed to specifically induce the
degradation of the Androgen Receptor (AR). It is a heterobifunctional molecule, meaning it has
two distinct ends connected by a linker. One end binds to the AR, and the other end binds to an
E3 ubiquitin ligase, specifically Cereblon (CRBN). By bringing the AR and CRBN into close
proximity, ARD-2051 facilitates the formation of a ternary complex. This complex formation
leads to the ubiquitination of AR, marking it for degradation by the cell's proteasome.
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 To cite this document: BenchChem. [Technical Support Center: ARD-2051]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12387255#ard-
2051-not-degrading-ar-in-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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